Cas no 80773-02-0 (1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one)

• Product Name: 1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one
• CAS No: 80773-02-0
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD20440298
• CID: 4659398
• PubChem ID: 12858798
• Update Time: 2025-07-23

1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one
• 1-(1,2,3,4-tetrahydro-1,5-benzodiazepin-5-yl)ethanone
• N-acetyl-N,N'-trimethylene-o-phenylenediamine
• Z1262398568

• MDL： MFCD20440298
• Inchi： 1S/C11H14N2O/c1-9(14)13-8-4-7-12-10-5-2-3-6-11(10)13/h2-3,5-6,12H,4,7-8H2,1H3
• InChI Key： PSYPXVHYTTYORG-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=CC=CC=2NCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• XLogP3: 1.4
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines